molecular formula C8H7Cl2NO2 B6159792 2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one CAS No. 2229559-07-1

2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one

Cat. No.: B6159792
CAS No.: 2229559-07-1
M. Wt: 220.1
InChI Key:
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Description

Molecular Structure Analysis

The molecular structure of a similar compound, “2-chloro-1-(6-methoxypyridin-2-yl)ethanone”, has been reported. It has a molecular weight of 185.61 and its InChI Code is 1S/C8H8ClNO2/c1-12-8-4-2-3-6 (10-8)7 (11)5-9/h2-4H,5H2,1H3 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one involves the reaction of 2-methoxypyridine-3-carbaldehyde with chloroacetyl chloride, followed by reaction with thionyl chloride and then with 2-chloroethanol.", "Starting Materials": [ "2-methoxypyridine-3-carbaldehyde", "chloroacetyl chloride", "thionyl chloride", "2-chloroethanol" ], "Reaction": [ "Step 1: React 2-methoxypyridine-3-carbaldehyde with chloroacetyl chloride in the presence of a base such as triethylamine to form 2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one.", "Step 2: Treat the product from step 1 with thionyl chloride to convert the hydroxyl group to a chloride group.", "Step 3: React the product from step 2 with 2-chloroethanol in the presence of a base such as potassium carbonate to form the final product, 2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one." ] }

2229559-07-1

Molecular Formula

C8H7Cl2NO2

Molecular Weight

220.1

Purity

95

Origin of Product

United States

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